![molecular formula C12H21ClN2O3 B6281853 tert-butyl 4-[(chlorocarbonyl)(methyl)amino]piperidine-1-carboxylate CAS No. 1383546-56-2](/img/no-structure.png)
tert-butyl 4-[(chlorocarbonyl)(methyl)amino]piperidine-1-carboxylate
Overview
Description
“tert-butyl 4-[(chlorocarbonyl)(methyl)amino]piperidine-1-carboxylate” is a complex organic compound. It’s similar to “tert-Butyl 4- (4- (aminomethyl)phenyl)piperidine-1-carboxylate” which is a 4-aryl piperidine useful as a semi-flexible linker in PROTAC development for targeted protein degradation .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 4-[(chlorocarbonyl)(methyl)amino]piperidine-1-carboxylate involves the reaction of tert-butyl 4-aminopiperidine-1-carboxylate with chloroformic acid methyl ester in the presence of a base.", "Starting Materials": [ "tert-butyl 4-aminopiperidine-1-carboxylate", "chloroformic acid methyl ester", "base (e.g. triethylamine)" ], "Reaction": [ "Add tert-butyl 4-aminopiperidine-1-carboxylate to a solution of chloroformic acid methyl ester in a suitable solvent (e.g. dichloromethane).", "Add a base (e.g. triethylamine) to the reaction mixture to catalyze the reaction.", "Stir the reaction mixture at room temperature for several hours.", "Quench the reaction by adding water and extracting the product with a suitable organic solvent (e.g. ethyl acetate).", "Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure to obtain tert-butyl 4-[(chlorocarbonyl)(methyl)amino]piperidine-1-carboxylate as a white solid." ] } | |
CAS RN |
1383546-56-2 |
Product Name |
tert-butyl 4-[(chlorocarbonyl)(methyl)amino]piperidine-1-carboxylate |
Molecular Formula |
C12H21ClN2O3 |
Molecular Weight |
276.8 |
Purity |
95 |
Origin of Product |
United States |
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